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Compound of Interest

Compound Name: Antitumor agent-143

Cat. No.: B12381442

Essential Safety and Handling: Antitumor Agent-143

Disclaimer: "Antitumor agent-143" is an investigational compound identified as a potent dual
PTPN2/PTP1B inhibitor.[1][2] As with many research-stage cytotoxic agents, a comprehensive,
publicly available Safety Data Sheet (SDS) is limited. Therefore, the following guidelines are
based on established best practices for handling hazardous, potent antineoplastic drugs.[3][4]
[5] All laboratory personnel must supplement these procedures with a thorough review of any
available supplier documentation and adhere to their institution's specific Environmental Health
and Safety (EHS) protocols.

Hazard Identification and Risk Assessment

Antitumor agent-143 is a potent cytotoxic compound designed to inhibit cell growth. Due to its
mechanism of action, it should be presumed to be carcinogenic, mutagenic, and/or teratogenic.
Occupational exposure can occur via inhalation, skin contact, absorption, or ingestion. A formal
risk assessment must be conducted before any new procedure involving this agent.

Key Physicochemical Properties:
e Chemical Name: Antitumor agent 143 (compound 369)
o Mechanism of Action: Dual inhibitor of protein tyrosine phosphatases PTPN2 and PTP1B

» Stability: Reported to degrade rapidly in aqueous solutions at physiological pH
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Personal Protective Equipment (PPE)

The use of appropriate PPE is the most critical barrier to preventing accidental exposure.
Personnel must be thoroughly trained in the proper donning and doffing of all required
equipment. Different tasks require different levels of protection, as summarized below.

Required Personal Protective Equipment
(PPE)

Task

Receiving & Storage Single pair of chemotherapy-rated nitrile gloves.

Gown: Disposable, solid-front, back-closure
gown made of polyethylene-coated
polypropylene. Gloves: Double-gloving with
Routine Handling (in a certified Class |l chemotherapy-tested nitrile gloves (must comply
Biological Safety Cabinet) with ASTM D6978-05 standard). The inner glove
is worn under the cuff, the outer glove over the
cuff. Eye Protection: Safety glasses with side

shields or goggles.

All PPE from Routine Handling, plus:Eye/Face
Procedures Outside a BSC (Risk of Protection: Full-face shield worn over safety
splash/aerosol) goggles. Respiratory Protection: A fit-tested N95

(or higher) respirator.

Gown: Impervious, disposable gown. Gloves:
Double-gloving with industrial-thickness nitrile or
Spill Cleanup neoprene gloves. Eye/Face Protection: Full-face
shield and safety goggles. Respiratory
Protection: Fit-tested N95 or higher respirator.

Other: Disposable shoe covers.

) PPE as required for the generating task (e.g.,
Waste Disposal ) )
routine handling).

Operational Plan: Handling and Administration

All procedures involving the manipulation of Antitumor agent-143, especially those that could
generate aerosols (e.g., reconstituting powder, pipetting), must be performed within a certified
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Class Il Biological Safety Cabinet (BSC) or a chemical fume hood with appropriate filtration.

Protocol for Reconstitution of Lyophilized Powder

Preparation: Decontaminate the BSC work surface before beginning. Assemble all
necessary materials, including the agent vial, sterile diluent, syringes, needles, and a
designated cytotoxic sharps container. Place a plastic-backed absorbent pad on the work
surface.

Don PPE: Don the appropriate PPE for routine handling as specified in the table above.

Reconstitution: Using a sterile syringe, slowly inject the required volume of diluent into the
vial, directing the stream against the inner wall to minimize aerosolization.

Dissolution: Allow the vial to stand until the powder is fully dissolved. Gentle swirling may be
used; DO NOT SHAKE OR VORTEX to avoid creating aerosols.

Withdrawal: Using a new sterile syringe, withdraw the required volume of the reconstituted
solution.

Post-Handling: Wipe the exterior of the vial and any final preparation containers (e.g.,
microfuge tubes) with a lint-free wipe soaked in 70% isopropy! alcohol before removing them
from the BSC.

Immediate Disposal: Dispose of all single-use items, including needles, syringes, and vials,
directly into the appropriate, clearly labeled cytotoxic waste containers located within the
BSC.
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Caption: Experimental workflow for the safe reconstitution of Antitumor agent-143.
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Disposal Plan

All materials that have come into contact with Antitumor agent-143 are considered hazardous
cytotoxic waste and must be segregated and disposed of according to institutional and
regulatory guidelines.

o Trace Waste (Solids & Sharps): Includes items with minimal residual contamination such as
empty vials, flasks, gloves, gowns, and bench pads.

o Sharps (needles, empty vials): Must be placed in a yellow, puncture-resistant, rigid
container labeled "Trace Chemotherapy Waste" or "Cytotoxic Sharps".

o Non-Sharps (PPE, pads): Must be placed in a thick, yellow plastic bag or container labeled
"Trace Chemotherapy Waste".

o Bulk Waste: Includes unused or expired agents, concentrated stock solutions, and grossly
contaminated materials.

o This waste must be collected in a black, RCRA-regulated hazardous waste container,
clearly labeled with the chemical name.

 Liquid Waste: Aqueous solutions may require chemical deactivation before disposal,
depending on local regulations. Do not dispose of this agent down the drain.

Spill and Emergency Plan

Clear, written procedures must be in place to manage spills, and a fully stocked cytotoxic spill
kit must be readily accessible in all areas where the agent is handled.

Protocol for Spill Decontamination

o Evacuate & Secure: Immediately alert others in the area. Secure the perimeter of the spill to
prevent further contamination.

o Don PPE: Don the full set of PPE for spill cleanup, including a respirator and shoe covers.

o Contain Spill:
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o For Liquids: Cover the spill with absorbent pads from the spill kit.

o For Powders: Gently cover the spill with damp absorbent pads to avoid making the powder
airborne.

Clean Spill Area: Working from the outside of the spill inward, carefully collect all
contaminated debris and place it into a designated cytotoxic waste bag.

Decontaminate Surface: Clean the area with a detergent solution, followed by a rinse with
water. A final decontamination step with a suitable agent (e.g., 10% bleach solution, followed
by a water rinse to prevent corrosion) is recommended.

Dispose of Waste: Seal the waste bag containing all cleanup materials and contaminated
PPE. Place this bag into the appropriate bulk hazardous waste container.

Report: Document the spill and cleanup procedure according to institutional policy.
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Caption: Logical workflow for responding to a cytotoxic agent spill.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b12381442?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12381442?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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